Cas no 45298-06-4 (2-Butenedioic acid(2Z)-, didecyl ester (9CI))
45298-06-4 structure
Product Name:2-Butenedioic acid(2Z)-, didecyl ester (9CI)
CAS No:45298-06-4
MF:C24H44O4
MW:396.603768348694
CID:330834
PubChem ID:5354345
Update Time:2025-04-19
2-Butenedioic acid(2Z)-, didecyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic acid(2Z)-, didecyl ester (9CI)
- didecyl but-2-enedioate
- Bis(1-decyl) maleate
- NS00057156
- 2-Butenedioic acid (Z)-, didecyl ester
- DTXSID101303268
- NSC6736
- didecyl (Z)-but-2-enedioate
- AI3-22479
- Maleic acid, didecyl ester
- 1,4-Didecyl (2Z)-2-butenedioate
- 45298-06-4
- 2-Butenedioic acid, (Z)-, didecyl ester
- SCHEMBL629797
- NSC-6736
- EINECS 256-226-7
- Didecyl maleate
-
- Inchi: 1S/C24H44O4/c1-3-5-7-9-11-13-15-17-21-27-23(25)19-20-24(26)28-22-18-16-14-12-10-8-6-4-2/h19-20H,3-18,21-22H2,1-2H3/b20-19-
- InChI Key: BVVRPLNLVUMGSL-VXPUYCOJSA-N
- SMILES: O(C(/C=C\C(=O)OCCCCCCCCCC)=O)CCCCCCCCCC
Computed Properties
- Exact Mass: 396.32396
- Monoisotopic Mass: 396.32396
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 22
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- XLogP3: 9.2
Experimental Properties
- Density: 0.932±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 471.7°Cat760mmHg
- Flash Point: 221.3°C
- Refractive Index: 1.4521 (25 ºC)
- Solubility: Insuluble (9.5E-5 g/L) (25 ºC),
2-Butenedioic acid(2Z)-, didecyl ester (9CI) Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
45298-06-4 (2-Butenedioic acid(2Z)-, didecyl ester (9CI)) Related Products
- 1330-75-2(Diisooctyl fumarate)
- 1330-76-3(Bis(6-methylheptyl) maleate)
- 2997-85-5(Dioctyl fumarate)
- 142-16-5(Bis(2-ethylhexyl)maleate)
- 19139-31-2(Di-N-hexyl Fumarate)
- 105-76-0(Dibutyl maleate)
- 2915-53-9(Dioctyl maleate)
- 19089-92-0(Hexyl trans-2-butenoate)
- 105-75-9(Dibutyl fumarate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk